Cas no 901-57-5 (20b-Dihydro Pregnenolone)

• Product Name: 20b-Dihydro Pregnenolone
• CAS No: 901-57-5
• Molecular Formula: C₂₁H₃₄O₂
• Molecular Weight: 318.49346
• CID: 810587
• PubChem ID: 101898

20b-Dihydro Pregnenolone Properties

Names and Identifiers

• Pregn-5-ene-3,20-diol,(3b,20R)-
• 20β-Dihydro Pregnenolone
• 5-PREGNEN-3B,20B-DIOL
• 5-PREGNEN-3BETA,20BETA-DIOL
• SCHEMBL11792299
• CHEBI:166782
• 20
• LMST02030206
• Pregn-5-ene-3,20-diol #
• A-Dihydro Pregnenolone
• QAAQQTDJEXMIMF-NFJVIFTASA-N
• Pregn-5-ene-3beta,20beta-diol
• 901-57-5
• (20R)-Pregn-5-ene-3beta,20-diol
• 20beta-Dihydro pregnenolone
• 3.beta.,20.beta.-Dihydroxypregn-5-ene
• (3S,8S,9S,10R,13S,14S,17S)-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• Pregn-5-en-3beta,20R-diol
• EINECS 212-986-1
• NS00041953
• Pregn-5-ene-3,20-diol, (3.beta.,20R)-
• DTXSID701313455
• (3beta,20R)-Pregn-5-ene-3,20-diol; Pregn-5-ene-3beta,20beta-diol; (20R)-Pregn-5-ene-3beta,20-diol; 3beta,20beta-Dihydroxypregn-5-ene; Pregn-5-ene-3beta,20(R)-diol;
• 20I(2)-Dihydropregnenolone

• InChIKey： QAAQQTDJEXMIMF-NFJVIFTASA-N
• Inchi： InChI=1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,13,15-19,22-23H,5-12H2,1-3H3/t13-,15+,16+,17-,18+,19+,20+,21-/m1/s1
• SMILES： CC(C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)O

Computed Properties

• Exact Mass: 318.25600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 318.255880323g/mol
• Heavy Atom Count: 23
• Complexity: 512
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 4.30710
• PSA: 40.46000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives